Cas no 2681-76-7 ((2s)-2-amino-3-[1-(carboxymethyl)imidazol-4-yl]propanoic Acid)

(2s)-2-amino-3-[1-(carboxymethyl)imidazol-4-yl]propanoic Acid structure
2681-76-7 structure
Product Name:(2s)-2-amino-3-[1-(carboxymethyl)imidazol-4-yl]propanoic Acid
CAS No:2681-76-7
MF:C8H11N3O4
MW:213.190641641617
CID:1428499
PubChem ID:42614364
Update Time:2025-04-20

(2s)-2-amino-3-[1-(carboxymethyl)imidazol-4-yl]propanoic Acid Chemical and Physical Properties

Names and Identifiers

    • (2s)-2-amino-3-[1-(carboxymethyl)imidazol-4-yl]propanoic Acid
    • L-Histidine, 1-(carboxymethyl)-
    • SureCN365026
    • 1-(carboxymethyl)histidine
    • C90130
    • 1-carboxymethyl-histidine
    • 1-carboxymethyl-L-histidine
    • CTK0I5926
    • 1-Carboxymethyl-4-histidin
    • 1-(CARBOXYMETHYL)-L-HISTIDINE
    • 1-carboxymethyl histidine
    • 2681-76-7
    • SCHEMBL365026
    • DTXSID70655102
    • Inchi: 1S/C8H11N3O4/c9-6(8(14)15)1-5-2-11(4-10-5)3-7(12)13/h2,4,6H,1,3,9H2,(H,12,13)(H,14,15)/t6-/m0/s1
    • InChI Key: YGHNMJPZLRGDPH-LURJTMIESA-N
    • SMILES: OC([C@H](CC1=CN(C=N1)CC(=O)O)N)=O

Computed Properties

  • Exact Mass: 213.07503
  • Monoisotopic Mass: 213.07495584g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 5
  • Complexity: 258
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -3.6
  • Topological Polar Surface Area: 118Ų

Experimental Properties

  • PSA: 118.44
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